Cas no 1235587-41-3 (1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine)

• Product Name: 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine
• CAS No: 1235587-41-3
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 5710781
• PubChem ID: 46867791
• Update Time: 2025-09-25

1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 5,6-difluoro-α-methyl-
• 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine

• Inchi： 1S/C11H12F2N2/c1-6(14)2-7-5-15-11-4-10(13)9(12)3-8(7)11/h3-6,15H,2,14H2,1H3
• InChI Key： FDJBYGLGDYCONU-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC(F)=C(F)C=C12)C(N)C

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 353.3±37.0 °C(Predicted)
• pka: 15.78±0.30(Predicted)

Additional information on 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine

Comprehensive Overview of 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine (CAS No. 1235587-41-3)

The compound 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine, identified by its CAS number 1235587-41-3, is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique 5,6-difluoroindole core, which enhances its electronic properties and binding affinity, making it a subject of interest in drug discovery and neuroscience. Researchers are increasingly focusing on fluorinated compounds due to their improved metabolic stability and bioavailability, aligning with the growing demand for next-generation therapeutics.

In recent years, the scientific community has prioritized fluorinated indole derivatives for their role in modulating serotonin receptors and other neurological targets. The 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine structure is particularly noteworthy for its potential applications in neuropharmacology and psychoactive drug development. Its propan-2-amine side chain further contributes to its versatility, enabling interactions with various enzymes and receptors. This compound is often discussed in the context of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The synthesis of CAS 1235587-41-3 involves multi-step organic reactions, including electrophilic aromatic substitution and reductive amination, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. Given the rising interest in precision medicine, the demand for well-characterized small molecules like 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine is expected to grow.

From an industrial perspective, 1235587-41-3 is often explored for its scalability and cost-effectiveness in large-scale production. Companies specializing in custom synthesis and contract research frequently highlight fluorinated compounds due to their commercial viability. Additionally, the compound’s potential as a intermediate in the synthesis of more complex molecules has garnered attention in patent literature, reflecting its strategic value in intellectual property portfolios.

Environmental and safety considerations are also paramount when working with fluorinated indoles. While 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound’s stability under various pH conditions and solubility profiles are frequently studied to optimize its formulation for in vivo and in vitro applications.

In conclusion, 1-(5,6-difluoro-1H-indol-3-yl)propan-2-amine (CAS 1235587-41-3) represents a promising candidate for advancing research in central nervous system (CNS) disorders and drug design. Its structural features and functional groups align with contemporary trends in fluorine chemistry and medicinal optimization, making it a valuable asset for academic and industrial laboratories alike.